Cas no 952182-71-7 (N-(2-Bromo-4-fluorophenyl)thiourea)

• Product Name: N-(2-Bromo-4-fluorophenyl)thiourea
• CAS No: 952182-71-7
• MDL: MFCD09027194
• CID: 4667032
• Update Time: 2025-06-14

N-(2-Bromo-4-fluorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-(2-BROMO-4-FLUOROPHENYL)THIOUREA
• Thiourea, N-(2-bromo-4-fluorophenyl)-
• N-(2-Bromo-4-fluorophenyl)thiourea

• MDL： MFCD09027194

Experimental Properties

• Melting Point: 163-165

N-(2-Bromo-4-fluorophenyl)thiourea Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on N-(2-Bromo-4-fluorophenyl)thiourea

Comprehensive Overview of N-(2-Bromo-4-fluorophenyl)thiourea (CAS No. 952182-71-7)

N-(2-Bromo-4-fluorophenyl)thiourea (CAS No. 952182-71-7) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a thiourea moiety and halogenated aromatic ring, makes it a valuable intermediate for synthesizing bioactive molecules. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in halogenated thiourea derivatives stems from their versatility in medicinal chemistry. Researchers are increasingly exploring N-(2-Bromo-4-fluorophenyl)thiourea for its role in developing kinase inhibitors and antimicrobial agents. With the rise of antibiotic resistance and the demand for novel therapeutic approaches, this compound's relevance in drug design continues to expand. Its bromine and fluorine substituents enhance binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies.

In agrochemical applications, N-(2-Bromo-4-fluorophenyl)thiourea serves as a precursor for designing crop protection agents. The fluorophenyl group contributes to improved stability and bioavailability, addressing modern agricultural challenges such as pest resistance. Recent studies highlight its potential in creating environmentally friendly alternatives to conventional pesticides, aligning with the global push for sustainable farming practices.

From a synthetic chemistry perspective, the compound's CAS No. 952182-71-7 is frequently referenced in patents and academic publications. Its preparation involves multi-step organic reactions, including nucleophilic substitution and condensation, which are critical topics in organic synthesis tutorials. Laboratories often seek high-purity batches of this material for precise experimental reproducibility, driving demand among suppliers of fine chemicals.

Analytical characterization of N-(2-Bromo-4-fluorophenyl)thiourea typically employs techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods verify the compound's identity and purity, which are essential for regulatory compliance in research applications. The thiourea functional group also exhibits unique spectroscopic signatures, making it a subject of interest in analytical method development.

Emerging trends in computational chemistry have further amplified the compound's significance. Molecular docking simulations using N-(2-Bromo-4-fluorophenyl)thiourea help predict interactions with biological targets, accelerating virtual screening processes. This aligns with the pharmaceutical industry's shift toward AI-driven drug discovery, where such compounds serve as key data points for machine learning models.

Safety and handling protocols for CAS No. 952182-71-7 emphasize standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as hazardous under normal conditions, its storage recommendations focus on stability maintenance, reflecting broader concerns about chemical integrity in long-term research projects.

The commercial availability of N-(2-Bromo-4-fluorophenyl)thiourea through global chemical suppliers supports its accessibility for diverse applications. Pricing trends correlate with production scalability and regional demand, particularly in biotech hubs across North America and Asia. Supplier comparisons often highlight purity grades and batch-to-batch consistency as critical purchasing factors.

Future research directions may explore derivatization strategies to enhance the compound's physicochemical properties. Modifications to the thiourea scaffold or halogen positioning could yield derivatives with improved solubility or metabolic stability—key considerations in preclinical development. Such innovations would reinforce the compound's role in addressing unmet medical needs.

In summary, N-(2-Bromo-4-fluorophenyl)thiourea (CAS No. 952182-71-7) represents a multifaceted tool for scientific advancement. Its intersection with medicinal chemistry, sustainable agriculture, and computational modeling ensures enduring relevance in both academic and industrial settings. As interdisciplinary research evolves, this compound will likely remain a cornerstone for innovative solutions in life sciences.